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Compound of Interest

Compound Name: MRT-83 HCl salt

CAS No.: 1359944-60-7

Cat. No.: B609333

Get Quote

Abstract
MRT-83 hydrochloride (HCl) is a potent, synthetic antagonist of the Smoothened (SMO)

receptor, a G-protein-coupled receptor-like protein central to the Hedgehog (Hh) signaling

pathway. Unlike first-generation antagonists (e.g., Cyclopamine), MRT-83 exhibits superior

pharmacological stability and nanomolar potency.[1] This application note provides a

standardized framework for solubilization, storage, and experimental dosing of MRT-83 HCl in

cancer cell lines (specifically Medulloblastoma and Basal Cell Carcinoma models). It addresses

common reproducibility issues stemming from salt-form confusion and solvent toxicity.

Introduction: Mechanism & Relevance[1][2][3]
The Hedgehog pathway is a critical regulator of cell differentiation and proliferation.[1] Aberrant

activation of this pathway—often through mutations in PTCH1 or SMO—drives oncogenesis in

Medulloblastoma (MB) and Basal Cell Carcinoma (BCC).[1]

MRT-83 functions by binding to the transmembrane domain of SMO, preventing its

accumulation in the primary cilium and blocking the downstream activation of GLI transcription

factors.[1]
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Pathway Visualization
The following diagram illustrates the Hh signaling cascade and the specific intervention point of

MRT-83.
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Figure 1: Mechanism of Action. MRT-83 prevents SMO activation, thereby halting the release of

GLI transcription factors from SUFU and preventing oncogenic gene expression.[1]
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Physicochemical Properties & Handling[1][4][5][6]
Critical Distinction: Researchers often confuse the free base form of MRT-83 with the

hydrochloride salt.[1] This protocol specifically utilizes MRT-83 HCl due to its improved

solubility profile for biological assays.[1]

Key Parameters[1][7]
Parameter Value Notes

Chemical Name MRT-83 Hydrochloride
Do not use Free Base MW for

calculations.

Formula C₃₁H₃₁ClN₄O₅
Includes the HCl component.

[1][2][3]

Molecular Weight 575.05 g/mol
Use this exact value for

Molarity calculations.[1]

Solubility (DMSO) ~250 mg/mL (434 mM)
Requires ultrasonication for

high concentrations.[1][4]

Solubility (Water) Low
Not recommended for stock

solutions.[1]

Appearance White to off-white solid
Hygroscopic; keep desiccated.

[1]

Storage Stability[1][8]
Solid Powder: Store at +4°C (desiccated). Stable for >2 years.[1][2]

Stock Solution (DMSO): Store at -80°C in single-use aliquots. Stable for 6 months. Avoid

repeated freeze-thaw cycles, which can induce precipitation.[1]

Protocol: Preparation of Stock & Working Solutions
Workflow Logic
To ensure accuracy, a high-concentration stock is prepared in DMSO, followed by serial

dilutions in culture media.[1] The final DMSO concentration on cells must remain <0.1% to
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avoid solvent cytotoxicity.[1]
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Figure 2: Preparation Workflow. A "Master Stock" approach minimizes weighing errors and

ensures consistent solvent ratios.

Step-by-Step Preparation (10 mM Stock)
Weighing: Weigh 5.75 mg of MRT-83 HCl powder.

Dissolution: Add 1.0 mL of sterile, cell-culture grade DMSO (Dimethyl Sulfoxide).

Homogenization: Vortex vigorously for 30 seconds. If particulate remains, sonicate in a water

bath for 2-5 minutes at room temperature.[1]

Aliquot: Dispense 50 µL aliquots into sterile microcentrifuge tubes.

Storage: Store immediately at -80°C.

Preparation of Working Solutions (Example: 100 nM
Treatment)
Goal: Treat cells at 100 nM with a final DMSO concentration of 0.1%.

Thaw: Thaw one 50 µL aliquot of 10 mM stock.

Intermediate Dilution (100 µM): Add 10 µL of 10 mM Stock to 990 µL of culture media

(Serum-Free or Low-Serum preferred).

Result: 100 µM MRT-83 (1% DMSO).[1]
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Final Treatment Dilution (100 nM): Add 10 µL of the Intermediate Dilution to 9.99 mL of

Culture Media.

Result: 100 nM MRT-83 (0.001% DMSO).[1]

Note: If higher concentrations (e.g., 1 µM) are needed, adjust the intermediate step to

ensure final DMSO never exceeds 0.1%.[1]

Protocol: In Vitro Efficacy Assay
Recommended Cell Lines

DAOY: Human medulloblastoma (Standard Hh-responsive model).[1]

C3H10T1/2: Murine mesenchymal cells (differentiation assay).

NIH3T3-Shh-Light2: Reporter line stably expressing Gli-dependent luciferase.[1]

Concentration Ranges
Specific Hh Inhibition: 1 nM – 100 nM.[1]

IC50 (Binding): ~5 nM (Human SMO).[1]

IC50 (Differentiation): ~11 nM.[1]

Off-Target Toxicity: > 10 µM.[1] (Avoid interpreting cell death at >10 µM as specific SMO

inhibition).

Experimental Steps (Cell Viability / Reporter Assay)
Seeding: Seed cells in 96-well plates.

Density: 3,000–5,000 cells/well (DAOY).[1]

Volume: 100 µL complete media.

Incubation: Allow attachment for 24 hours at 37°C, 5% CO₂.
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Starvation (Optional but Recommended): For Hh pathway assays, serum starvation (0.5%

FBS) often enhances sensitivity to SMO antagonists.[1] Replace media 12 hours prior to

treatment.[1]

Treatment:

Remove old media.[1]

Add 100 µL of fresh media containing MRT-83 HCl (Range: 1 nM, 10 nM, 50 nM, 100 nM,

500 nM, 1 µM).[1]

Controls:

Negative:[1] 0.1% DMSO (Vehicle).[1]

Positive: Vismodegib (1 µM) or Cyclopamine (5 µM).[1]

Incubation: Incubate for 48 to 72 hours.

Note: Hh pathway suppression takes time to manifest as phenotypic change

(viability/differentiation).[1]

Readout:

Reporter Assay: Add Luciferase substrate (e.g., Bright-Glo™) and read luminescence.[1]

Viability: Add MTT or WST-8 reagent, incubate 2-4 hours, read absorbance.[1]

Data Analysis & Troubleshooting
Calculating IC50
Plot the Log(Concentration) on the X-axis vs. Normalized Response (% of Vehicle Control) on

the Y-axis. Use non-linear regression (4-parameter logistic curve) to determine the IC50.[1][5]

Troubleshooting Guide
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Issue Probable Cause Solution

Precipitation in Media
Stock concentration too high or

cold media used.[1]

Warm media to 37°C before

adding MRT-83.[1] Ensure

intermediate dilution step is

used.

High Cell Death in Vehicle
DMSO concentration > 0.5%.

[1]

Ensure final DMSO is ≤ 0.1%.

[1] Include a "Media Only" (No

DMSO) control to verify.

No Response in DAOY
High serum levels masking Hh

dependence.[1]

Reduce FBS to 0.5% during

treatment window.[1]

Inconsistent IC50 Freeze-thaw degradation.
Use single-use aliquots. Do

not refreeze thawed stock.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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